Methyl (4-chloro-1H-benzimidazol-2-yl)carbamate

• CAS No.: 55214-28-3
• Molecular Formula: C9H8ClN3O2
• Molecular Weight: 225.63 g/mol
• IUPAC Name: methyl N-(4-chloro-1H-benzimidazol-2-yl)carbamate
• InChI: InChI=1S/C9H8ClN3O2/c1-15-9(14)13-8-11-6-4-2-3-5(10)7(6)12-8/h2-4H,1H3,(H2,11,12,13,14)
• InChI Key: PVEBSCSOZIMBRB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=NC2=C(N1)C=CC=C2Cl

Description

Methyl (4-chloro-1H-benzimidazol-2-yl)carbamate is a chemical compound belonging to the benzimidazole class of heterocyclic aromatic compounds. Benzimidazoles are known for their diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory properties

Preparation Methods

The synthesis of benzimidazole derivatives typically involves the condensation of o-phenylenediamine with formic acid or its equivalents, such as trimethyl orthoformate or carbondisulphide in an alkaline alcoholic solution . For Methyl (4-chloro-1H-benzimidazol-2-yl)carbamate, the synthetic route may involve the reaction of 4-chloro-o-phenylenediamine with methyl chloroformate under controlled conditions . Industrial production methods often employ similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Methyl (4-chloro-1H-benzimidazol-2-yl)carbamate undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions typically involve reagents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur, especially at the chloro position, with reagents like sodium methoxide or potassium tert-butoxide, leading to the formation of substituted benzimidazole derivatives.

Scientific Research Applications

Methyl (4-chloro-1H-benzimidazol-2-yl)carbamate has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a building block for more complex molecules.

Biology: The compound exhibits antimicrobial and antiparasitic activities, making it useful in biological studies and drug development.

Medicine: Due to its pharmacological properties, it is investigated for potential therapeutic applications, including anticancer and antiviral treatments.

Industry: It is used in the production of fungicides and other agrochemicals, contributing to agricultural productivity.

Mechanism of Action

The mechanism of action of Methyl (4-chloro-1H-benzimidazol-2-yl)carbamate involves its interaction with tubulin proteins, inhibiting their polymerization into microtubules. This disruption of microtubule assembly affects cell division, leading to the malsegregation of chromosomes . The compound’s binding to tubulin proteins is a key factor in its biological activity, particularly its antiparasitic and anticancer effects .

Comparison with Similar Compounds

Methyl (4-chloro-1H-benzimidazol-2-yl)carbamate can be compared with other benzimidazole derivatives, such as:

Carbendazim: Another benzimidazole fungicide with similar antifungal properties but different molecular targets.

Albendazole: A benzimidazole derivative used as an antiparasitic agent, with a similar mechanism of action involving tubulin binding.

Thiabendazole: Known for its anthelmintic properties, it also targets tubulin proteins but has a broader spectrum of activity.

These compounds share structural similarities but differ in their specific applications and molecular targets, highlighting the unique properties of this compound.